1-(2-Bromo-3-chlorophenyl)ethanone

• IUPAC Name: 1-(2-bromo-3-chlorophenyl)ethanone
• InChI: InChI=1S/C8H6BrClO/c1-5(11)6-3-2-4-7(10)8(6)9/h2-4H,1H3
• InChI Key: KCCOVPPONJFFDS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC=C1)Cl)Br
• Molecular Formula: C8H6BrClO
• DSSTOX Substance ID: DTXSID601298494
• Molecular Weight: 233.49 g/mol
• CAS RN: 161957-60-4

Description

“1-(2-Bromo-3-chlorophenyl)ethanone” is a chemical compound with the molecular formula C8H6BrClO. It is also known as 2-Bromo-3’-chloroacetophenone. It is used as a substrate in the preparation of symmetrical 1,4-diketones.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a bromine atom and a chlorine atom attached to the phenyl group of ethanone. The InChI code for this compound is 1S/C8H6BrClO/c1-5(11)6-3-2-4-7(10)8(6)9/h2-4H,1H3.

Physical And Chemical Properties Analysis

“this compound” is a solid or semi-solid or lump or liquid at room temperature. It has a molecular weight of 233.49. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Enantiomeric Synthesis

A study developed a 7-step synthesis procedure for enantiomerically pure diarylethanes starting from similar compounds, demonstrating the importance of such compounds in producing optically pure enantiomers, which are crucial for pharmaceutical applications (Zhang et al., 2014).

Computational Study on Nucleophilic Substitution

Another research focused on the computational investigation of reactions between imidazole and various 2-bromo-1-arylethanones. The study employed Density Functional Theory (DFT) calculations to understand the mechanisms and outcomes of these reactions, which are significant for designing synthetic pathways and understanding reaction kinetics (Erdogan & Erdoğan, 2019).

Synthesis and Identification Studies

Research into the synthesis and identification of related compounds, such as 2-amino-1-(4-bromo-2, 5-dimethoxyphenyl)ethan-1-one, provides insights into the methodologies for confirming the identity of complex organic compounds through analytical techniques. This is critical for the development of new materials and drugs (Power et al., 2015).

Biotransformation and Enantioselective Synthesis

Biotransformation studies reveal how microbial cells can be used for the asymmetric reduction of chlorophenyl ethanones to produce key pharmaceutical intermediates with high enantiomeric excess, showcasing the potential of biocatalysis in creating chiral compounds for drug development (Ni et al., 2012).

Enzymatic Process Development

Research on enzymatic processes for preparing chiral intermediates for drug synthesis, such as Ticagrelor, demonstrates the efficiency and green aspects of biocatalysis in pharmaceutical manufacturing. This includes high substrate concentration transformations with excellent conversion and enantiomeric excess, indicating the importance of such compounds in the synthesis of medically relevant molecules (Guo et al., 2017).

Mechanism of Action

The mechanism of action of “1-(2-Bromo-3-chlorophenyl)ethanone” is not specified in the search results. The mechanism of action generally refers to how a compound interacts with biological systems, which is not applicable in this context as this compound is used in chemical reactions.

Safety and Hazards

“1-(2-Bromo-3-chlorophenyl)ethanone” is classified under the GHS07 hazard class. It has the signal word “Warning” and the hazard statements H302, H315, and H319. These statements indicate that the compound is harmful if swallowed, causes skin irritation, and causes serious eye irritation. The precautionary statements P261, P302+P352, and P305+P351+P338 advise avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and rinsing cautiously with water for several minutes in case of contact with eyes.